Trafermin
Description
Trafermin, also known as recombinant human basic fibroblast growth factor 2 (rhFGF-2), is a therapeutic protein that stimulates angiogenesis, cell proliferation, and tissue regeneration . It is approved for clinical use in conditions such as chronic ulcers (e.g., diabetic foot ulcers), periodontal regeneration, and pressure sores . This compound functions by binding to FGF receptors (FGFRs) on fibroblasts, endothelial cells, and keratinocytes, activating downstream signaling pathways that enhance collagen synthesis, extracellular matrix formation, and wound re-epithelialization .
Clinical trials have demonstrated its efficacy in diverse applications:
- Periodontal regeneration: Phase III trials showed this compound significantly improved bone fill (37.1% vs. 21.6% with placebo) and alveolar bone growth (1.93 mm vs. 1.36 mm with enamel matrix derivative, EMD) .
- Stroke: A phase II/III trial reported a non-significant trend toward functional recovery at the 5 mg dose (OR 1.2, p = 0.48) but noted hypotension and leukocytosis as side effects .
- Stem cell culture: this compound maintains pluripotency in human embryonic stem cells (hESCs) under xenogeneic-free conditions, supporting its role in regenerative medicine .
Properties
CAS No. |
131094-16-1 |
|---|---|
Molecular Formula |
C18H22O2 |
Synonyms |
Trafermin |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
Trafermin is produced using recombinant DNA technology. The gene encoding human basic fibroblast growth factor is inserted into a bacterial or yeast expression system, which then produces the protein. The protein is subsequently purified through a series of chromatographic techniques to ensure its purity and activity .
Industrial Production Methods
In industrial settings, large-scale fermentation processes are employed to produce this compound. The recombinant bacteria or yeast are cultured in bioreactors under controlled conditions to maximize protein yield. After fermentation, the cells are lysed to release the protein, which is then purified using techniques such as ion exchange chromatography, affinity chromatography, and size exclusion chromatography .
Chemical Reactions Analysis
Types of Reactions
Trafermin primarily undergoes protein-protein interactions rather than traditional chemical reactions like oxidation or reduction. It binds to fibroblast growth factor receptors on the surface of target cells, initiating a cascade of intracellular signaling pathways .
Common Reagents and Conditions
The binding of this compound to its receptors does not require any external reagents. the production of this compound involves various reagents such as growth media for bacterial or yeast cultures, buffers for protein purification, and chromatographic resins .
Major Products Formed
The major product formed from the interaction of this compound with its receptors is the activation of intracellular signaling pathways, leading to cellular responses such as proliferation, migration, and differentiation .
Scientific Research Applications
Trafermin has a wide range of scientific research applications:
Mechanism of Action
These receptors are a family of tyrosine kinase receptors, which, upon activation, initiate a cascade of intracellular signaling pathways . The main pathways activated by trafermin binding include the Ras-MAPK pathway, which is crucial for cell proliferation, and the PI3K-Akt and PKC pathways, which contribute to cell survival and migration . This compound also promotes angiogenesis by stimulating endothelial cells to proliferate and migrate, which is vital for providing nutrients and oxygen to healing tissues .
Comparison with Similar Compounds
Enamel Matrix Derivative (EMD)
EMD, derived from porcine tooth germs, is a gold-standard treatment for periodontal regeneration. It mimics enamel proteins to stimulate periodontal ligament cell differentiation and cementum formation .
Key Findings :
- This compound outperformed EMD in bone regeneration (1.93 mm vs. 1.36 mm alveolar bone growth, p < 0.001) .
Other Growth Factors (e.g., PDGF, FGF21 Analogs)
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
